Cas no 898788-27-7 ( )

• Product Name: &nbsp
• CAS No: 898788-27-7
• MF: C₁₆H₁₂ClF₃O
• MW: 312.714094161987
• CID: 994338
• PubChem ID: 24726095
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-1-[3-(trifluoromethyl)phenyl]propan-1-one
• 3-(4-CHLOROPHENYL)-3'-TRIFLUOROMETHYLPROPIOPHENONE
• DTXSID00644488
• 898788-27-7
• AKOS016021966
• MFCD03843484
• 3-(4-Chlorophenyl)-1-[3-(trifluoromethyl)phenyl]-1-propanone
•  

• MDL： MFCD03843484
• Inchi： 1S/C16H12ClF3O/c17-14-7-4-11(5-8-14)6-9-15(21)12-2-1-3-13(10-12)16(18,19)20/h1-5,7-8,10H,6,9H2
• InChI Key： OPFPOMNAPGTRMD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCC(C1C=CC=C(C(F)(F)F)C=1)=O

Computed Properties

• Exact Mass: 312.05300
• Monoisotopic Mass: 312.0528772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.283
• Boiling Point: 373.7°C at 760 mmHg
• Flash Point: 179.8°C
• Refractive Index: 1.53
• PSA: 17.07000
• LogP: 5.17430